Boron-11
Overview
Description
Boron-11 is the stable isotope of boron with relative atomic mass 11.009306, 80.1 atom percent natural abundance and nuclear spin 3/2.
A trace element with the atomic symbol B, atomic number 5, and atomic weight [10.806; 10.821]. Boron-10, an isotope of boron, is used as a neutron absorber in BORON NEUTRON CAPTURE THERAPY.
Properties
Molecular Formula |
B |
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Molecular Weight |
11.009305 g/mol |
IUPAC Name |
boron-11 |
InChI |
InChI=1S/B/i1+0 |
InChI Key |
ZOXJGFHDIHLPTG-IGMARMGPSA-N |
SMILES |
[B] |
Isomeric SMILES |
[11B] |
Canonical SMILES |
[B] |
Synonyms |
Boron Boron 11 Boron-11 |
Origin of Product |
United States |
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